BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: (4-Fluorotetrahydro-2H-pyran-
4-YL)methanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(4-Fluorotetrahydro-2H-pyran-4-
YL)methanol

Cat. No.: B592468

Compound Name:

CAS Number: 883442-46-4
Prepared for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of (4-Fluorotetrahydro-2H-
pyran-4-YL)methanol, a key building block in medicinal chemistry.

Chemical Identity and Properties

(4-Fluorotetrahydro-2H-pyran-4-YL)methanol is a fluorinated heterocyclic alcohol. The
introduction of a fluorine atom can significantly alter the physicochemical and pharmacological
properties of a molecule, often leading to improved metabolic stability, binding affinity, and
lipophilicity.

Quantitative Data Summary
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Property Value Source
CAS Number 883442-46-4 [1][2][3]
Molecular Formula C6H11FO2 [41[5]
Molecular Weight 134.15 g/mol [41[5]
Appearance Liquid (at 20°C) [6]
Purity >98% (typical) [6]
Long-Term Storage Store in a cool, dry place [6]

For comparative purposes, selected properties of the non-fluorinated analog, (Tetrahydro-2H-
pyran-4-YL)methanol (CAS: 14774-37-9), are provided below.

Property Value Source
Molecular Formula C6H1202 [7]
Molecular Weight 116.16 g/mol [7]
Appearance Colorless liquid [7]
Boiling Point 110 °C at 20 mmHg [8]
Flash Point 98 °C [8]
Specific Gravity 1.04 g/cm3 (at 20°C) [8]
Refractive Index 1.46 [8]

Synthesis and Experimental Protocols

The synthesis of (4-Fluorotetrahydro-2H-pyran-4-YL)methanol has been described in the
patent literature, where it is used as an intermediate in the preparation of apoptosis-inducing
agents.[7] The key step involves the reduction of a ketone precursor.

Experimental Protocol: Synthesis of (4-Fluorotetrahydro-2H-pyran-4-YL)methanol
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This protocol is adapted from the procedure described for "Compound 37C" in patent
US11369599B2.[7]

Reaction Scheme:

Sodium Borohydride (NaBH4)

i Reduction
in 2-propanol/water

4-Fluorotetrahydro-2H-pyran-4-carbaldehyde Reduction ~_ (4-Fluorotetrahydro-2H-pyran-4-YL)methanol
(Compound 37B) - (Compound 37C)

Click to download full resolution via product page
Caption: Synthesis of (4-Fluorotetrahydro-2H-pyran-4-YL)methanol.

Materials:

4-Fluorotetrahydro-2H-pyran-4-carbaldehyde (Compound 37B)

2-Propanol

Water

Sodium borohydride (NaBHa4)

Acetone

Procedure:

o A solution of 4-Fluorotetrahydro-2H-pyran-4-carbaldehyde (11.7 g, 74 mmol) in 2-propanol
(150 ml) and water (37.5 ml) is prepared in a suitable reaction vessel.

e The solution is cooled to 0°C in an ice bath.

 To this cooled solution, sodium borohydride (4.20 g, 111 mmol) is added portion-wise,
maintaining the temperature at 0°C.
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The reaction mixture is stirred and allowed to warm to room temperature over a period of 3
hours.

The reaction is quenched by the careful addition of acetone.

The mixture is stirred for an additional hour.

The resulting clear liquid is separated for subsequent work-up and purification.

Note: The patent does not provide details on the work-up and purification of the final product.
Standard procedures would likely involve solvent removal under reduced pressure, followed by
extraction and chromatographic purification.

Applications in Drug Discovery

(4-Fluorotetrahydro-2H-pyran-4-YL)methanol serves as a valuable building block in the
synthesis of complex biologically active molecules. The tetrahydropyran motif is a common
scaffold in medicinal chemistry, and the introduction of a fluorinated hydroxymethyl group
provides a handle for further chemical modifications.

Logical Relationship Diagram

Further
Synthesis

Chemical
Modification

Pharmacological
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Treatment of Cancer and
Autoimmune Diseases

Click to download full resolution via product page

Caption: Role in drug development.

Patents indicate its use in the synthesis of compounds targeting the anti-apoptotic Bcl-2
proteins, which are overexpressed in many cancers.[7] By incorporating this fluorinated moiety,
medicinal chemists can fine-tune the properties of the final drug candidate.

Spectroscopic and Characterization Data
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Detailed spectroscopic data (NMR, IR, Mass Spectrometry) for (4-Fluorotetrahydro-2H-
pyran-4-YL)methanol is not widely available in the public domain. Researchers synthesizing
this compound would need to perform full characterization.

For reference, the 'H NMR data for the non-fluorinated analog, (Tetrahydro-2H-pyran-4-
YL)methanol, in DMSO-ds is reported as:

0 4.46 (broad single peak, 1H)

0 3.82 (double peak, J=8.0 Hz, 2H)

0 3.25-3.22 (multiple peaks, 4H)

0 1.62-1.52 (multiple peaks, 3H)

0 1.18-1.04 (multiple peaks, 1H)

Safety and Handling

A specific Safety Data Sheet (SDS) for (4-Fluorotetrahydro-2H-pyran-4-YL)methanol is not
readily available. However, based on its structure and the safety information for similar
compounds, the following precautions should be taken:

e General Handling: Handle in a well-ventilated area. Avoid contact with skin, eyes, and
clothing.

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side-shields, and a lab coat.

o Fire Safety: The non-fluorinated analog is a combustible liquid. Keep away from heat,
sparks, and open flames.

¢ |n case of contact:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.

o Skin: Wash with plenty of soap and water.
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Always refer to a comprehensive, up-to-date SDS from the supplier before handling this
chemical.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for the synthesis and application of (4-
Fluorotetrahydro-2H-pyran-4-YL)methanol in a research setting.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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